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Compound of Interest

Compound Name:
2-Chloro-3,5-diiodopyridin-4-

amine

Cat. No.: B1389533 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Utility of 2-Chloro-3,5-
diiodopyridin-4-amine

Introduction
2-Chloro-3,5-diiodopyridin-4-amine is a halogenated pyridine derivative that has emerged as

a significant building block in modern organic synthesis. Its unique molecular architecture,

featuring a pyridine core substituted with both electron-withdrawing halogens and an electron-

donating amine group, imparts a versatile reactivity profile. This guide provides a

comprehensive technical overview of its structure, properties, synthesis, and applications,

tailored for researchers and professionals in drug development and chemical sciences. The

compound's strategic importance lies in its utility as a scaffold for constructing complex

heterocyclic systems, which are prevalent in many biologically active molecules.

Molecular Structure and Physicochemical
Properties
The foundational structure of 2-Chloro-3,5-diiodopyridin-4-amine consists of a central

pyridine ring. The substitutions at key positions are critical to its chemical behavior:

Pyridine Ring: An aromatic, electron-deficient heterocycle that serves as the core scaffold.
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2-Chloro Group: An electron-withdrawing chlorine atom that influences the ring's electronic

density and provides a site for nucleophilic substitution or cross-coupling reactions.

3,5-Diiodo Groups: Two iodine atoms that are excellent leaving groups in metal-catalyzed

cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). Their steric bulk

and electronic effects further modulate the molecule's reactivity.

4-Amine Group: A primary amine that acts as a nucleophile and a directing group, influencing

the regioselectivity of further chemical transformations.

This specific arrangement of functional groups creates a molecule with multiple reactive

handles, allowing for sequential and selective modifications.

Physicochemical Data Summary
The key properties of 2-Chloro-3,5-diiodopyridin-4-amine are summarized in the table below

for quick reference.

Property Value

CAS Number 1171919-00-8[1][2][3]

Molecular Formula C₅H₃ClI₂N₂[1][4]

Molecular Weight 380.35 g/mol [1][4]

Physical Form Solid

Melting Point 158-159 °C[4]

Purity Typically ≥95-97%[1][2]

InChI Key ADBYPUPWCVKWCP-UHFFFAOYSA-N

Storage
Store at 2-8°C, shielded from light in a dry,

sealed container[5]

Molecular Structure Diagram
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Figure 2: Conceptual Synthesis Pathway
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Figure 3: Key Synthetic Transformations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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